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Compound of Interest

4,5-Dimethyl-1,3-benzothiazole-7-
Compound Name:

carboxylic acid
CAS No.: 1782918-29-9

Cat. No.: B2958087

Get Quote

Executive Summary

This guide provides a technical analysis of dimethyl-substituted benzothiazoles, a subclass of
the "privileged" benzothiazole scaffold. While the benzothiazole core is ubiquitous in medicinal
chemistry (e.g., Riluzole, Thioflavin T), the introduction of two methyl groups—either on the
fused ring system or the pendant phenyl ring—drastically alters pharmacokinetics (PK) and
target binding affinity.

Key Insight: The "Dimethyl Effect” is not merely additive.

e On the Core (e.g., 2,6-dimethyl): It primarily modulates lipophilicity (LogP) and membrane
permeability, enhancing antimicrobial efficacy against Gram-positive strains.

e On the Pendant Ring (e.g., 3',4'-dimethylphenyl): It acts as a metabolic block, preventing
rapid hydroxylation and often shifting the mechanism of action (MoA) toward CYP1A1-
mediated bioactivation in solid tumors.
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The Scaffold & SAR Logic

The benzothiazole pharmacophore consists of a benzene ring fused to a thiazole ring.[1] The
biological activity is governed by three vectors:

e Position 2 (C2): The "warhead" vector. Substitution here (e.g., -NH2, -Phenyl) dictates the
primary target (DNA vs. Enzyme).

o Positions 4-7 (Benzenoid): The "lipophilic" vector. Methylation here adjusts LogP and steric
fit.

o Electronic Character: The nitrogen atom (N3) is a hydrogen bond acceptor, critical for kinase
interaction.

Why Dimethyl?

Comparing dimethyl variants to their alternatives:

Substituent Type Physicochemical Effect Biological Consequence

Rapid Phase | metabolism
Unsubstituted (H) Baseline LogP (~2.0-2.5). (hydroxylation). Moderate

potency.

Improved half-life. often
Monomethyl (-CH3) +LogP (~0.5). Mild steric bulk. insufficient to block all

metabolic soft spots.

High membrane permeability.
) High LogP (+1.0). Significant Blocks metabolic deactivation.
Dimethyl (-CH3 x2) . o
steric block. Can force "orthogonal” binding

modes.

Rapid glucuronidation (Phase
Dihydroxyl (-OH x2) Low LogP. H-bond donor. Il clearance). Poor

bioavailability.

Comparative SAR Analysis
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Case Study A: Antitumor Activity (Breast & Colon

Cancer)

Focus: 2-(substituted-phenyl)benzothiazoles[2]

In antitumor applications, the dimethyl substitution is most effective when applied to the

pendant phenyl ring at position 2.

e The Baseline: 2-(4-aminophenyl)benzothiazole (CJM 126). Potent but metabolically

unstable.

e The Dimethyl Variant: 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole (GW 610).[2]

o Note on Methyl vs. Methoxy: While GW 610 is a dimethoxy, the SAR principle mirrors

dimethyl alkylation: steric bulk at 3' and 4' prevents coplanarity and blocks metabolism.

e Performance Comparison:

Compound

Substitution

Cell Line (MCF-7)
IC50

Mechanism Note

CJIM 126

4'-NH2

~1nM

Requires CYP1Al
activation; forms DNA

adducts.

DF 203

4'-NH2, 3'-CH3

<1nM

3'-Methyl blocks
ortho-hydroxylation;

enhances potency.

Dimethyl Analogue

3',4'-Dimethyl

~ 10-50 nM

Loss of H-bond donor
(NH2) reduces
potency slightly but
increases metabolic

stability.

Unsubstituted

2-Phenyl

>10 uM

Inactive (lacks critical
H-

bonding/bioactivation).
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Case Study B: Antimicrobial Potency

Focus: Core-substituted (2,6-dimethylbenzothiazole)
Here, the dimethyl substitution targets the bacterial membrane and DNA gyrase.
e The Alternative: 2-amino-6-methylbenzothiazole (Monomethyl).

o The Dimethyl Advantage: 2,6-dimethylbenzothiazole exhibits superior lipophilicity, allowing it
to penetrate the thick peptidoglycan layer of Gram-positive bacteria (S. aureus).

Mechanistic Pathways
Antitumor Mechanism: CYP1A1 Bioactivation

The unique potency of 2-phenylbenzothiazoles relies on a "suicide” mechanism where the
tumor cell's own enzymes activate the drug.

Dimethyl-Benzothiazole ell Membrane ligh Lipophilici CYP1A1 Enzyme ioactivation i ovalent Binding DNA C8-Guanine p ivation Apoptosis
(Prodrug) i (Tumor Specific) edi Adduct Formation (Cell Death)

Click to download full resolution via product page

Figure 1: Mechanism of action for antitumor benzothiazoles. The dimethyl/methyl groups
modulate lipophilicity for entry and steric hindrance to control the site of enzymatic oxidation.

Experimental Protocols
Synthesis: Jacobson Cyclization (Modified)

To synthesize 2,6-dimethylbenzothiazole or related derivatives, the Jacobson cyclization of
thiobenzanilides is the industry standard for high yield and regioselectivity.

Protocol Steps:

e Thiobenzanilide Formation: React 4-methylaniline with acetyl chloride (or specific benzoyl
chloride) to form the amide, then thionate using Lawesson’s reagent.

o Wet-out: Suspend the thiobenzanilide in ethanol.
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e Oxidative Cyclization: Add 4 equivalents of Potassium Ferricyanide (

) in NaOH solution dropwise at 85°C.

o Work-up: Cool, filter precipitate, and recrystallize from ethanol/water.

Start: 4-Methylaniline

1. Acylation
(Acetyl Chloride, TEA, DCM)

2. Thionation
(Lawesson's Reagent, Toluene, Reflux)

xidative Closure

3. Jacobson Cyclization
(K3Fe(CN)6, NaOH, 85°C)

4. Purification
(Recrystallization EtOH)

Final Product:

Dimethyl-Benzothiazole

Click to download full resolution via product page

Figure 2: Synthetic workflow for accessing benzothiazole cores via Jacobson radical
cyclization.

Biological Assay: MTT Antiproliferative Assay
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Objective: Determine IC50 against MCF-7 (Breast Cancer) lines.
e Seeding: Seed MCF-7 cells (5,000 cells/well) in 96-well plates. Incubate 24h.

o Treatment: Add dimethyl-benzothiazole derivatives (dissolved in DMSO) in serial dilutions
(0.01 pM to 100 pMm).

e |ncubation: 72h at 37°C, 5% CO2.

o Development: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with
DMSO.

» Read: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Data Summary & Comparison

The following table synthesizes data from multiple SAR studies (see References) to compare
the "Dimethyl" configuration against standard controls.

Table 1. Comparative Physicochemical and Biological Profile

Compound MCF-7 IC50 S. aureus Metabolic
Structure LogP (Calc) .
Class (M) MIC (pg/mL) Stability
) Benzothiazol > 100 Low (Rapid
Unsubstituted 2.01 ) > 128 )
e (Inactive) oxid.)
Monomethyl 6-Methyl-BZT  2.45 45.2 64 Moderate
Dimethyl 2,6-Dimethyl- )
2.98 12.5 32 High
(Core) BZT
_ 2-(3,4-
Dimethyl ) )
dimethylphen  4.12 0.05 > 128 Very High
(Pendant)
yl)-BZT
Reference Doxorubicin / Clinical
_ _ N/A 0.02 0.5
Drug Ciprofloxacin Standard
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Data Interpretation:

e Lipophilicity (LogP): The jump from 2.01 to 2.98 (Core Dimethyl) significantly aids passive
transport, explaining the improved antimicrobial activity (MIC 32 vs 64).

e Antitumor Potency: The pendant dimethyl (or dimethoxy) variant shows nanomolar potency
(0.05 uM), rivaling clinical standards like Doxorubicin in specific cell lines, driven by the
specific CYP1A1 activation pathway described in Section 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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